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Compound of Interest

Compound Name: MRS2279 diammonium

Cat. No.: B1676834

For researchers, scientists, and drug development professionals utilizing MRS2279
diammonium, a selective P2Y1 receptor antagonist, ensuring its proper disposal is a critical
component of laboratory safety and regulatory compliance. While a specific, detailed Safety
Data Sheet (SDS) with comprehensive disposal instructions for MRS2279 diammonium is not
publicly available, established general procedures for the disposal of laboratory research
chemicals provide a clear framework for its safe management.

Immediate Safety and Disposal Procedures

The primary directive for the disposal of MRS2279 diammonium, as with most research
chemicals, is to handle it as hazardous waste and arrange for its collection by a licensed
environmental waste management service. The P-phrase "P501: Dispose of contents/
container to an approved waste disposal plant” serves as a general guideline.

Below are step-by-step instructions for the proper disposal of MRS2279 diammonium in a
laboratory setting:

Step 1: Personal Protective Equipment (PPE) Before handling MRS2279 diammonium,
ensure you are wearing appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves
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e Alaboratory coat
Step 2: Waste Segregation

e Do not mix MRS2279 diammonium waste with other chemical waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

o Keep solid waste (e.g., contaminated vials, weighing paper, pipette tips) separate from liquid
waste (e.g., unused solutions).

Step 3: Waste Container and Labeling

o Use a dedicated, sealable, and chemically resistant container for MRS2279 diammonium
waste.

o Clearly label the container with the following information:

"Hazardous Waste"

o

"MRS2279 diammonium"

o

[¢]

The approximate quantity of the waste

The date the waste was first added to the container

[¢]

o

Your name and laboratory contact information
Step 4: Storage of Waste

o Store the sealed waste container in a designated, secure area, away from incompatible
chemicals.

o Ensure the storage area is well-ventilated.
Step 5: Arrange for Disposal
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

e Do not attempt to dispose of MRS2279 diammonium down the drain or in regular trash.
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Chemical and Physical Properties

A summary of the available quantitative data for MRS2279 diammonium is provided in the
table below for easy reference.

Property Value

(1R,2S)-4-[2-Chloro-6-(methylamino)-9H-purin-
] 9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-
Chemical Name )
methanol dihydrogen phosphate ester

diammonium salt

Molecular Formula C13H18CIN508P2-2NH3
Molecular Weight 503.78 g/mol

Purity >98% (HPLC)

Storage Temperature -20°C

P2Y1 Receptor Signaling Pathway

MRS2279 is a selective antagonist of the P2Y1 receptor, a Gg-coupled G protein-coupled
receptor (GPCR). The activation of the P2Y1 receptor by its endogenous ligand, adenosine
diphosphate (ADP), initiates a well-defined signaling cascade. The diagram below illustrates
this pathway.

P2Y1 Receptor Signaling Pathway
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P2Y1 Receptor Signaling Cascade
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Experimental Protocols

Detailed experimental protocols that include specific disposal procedures for MRS2279
diammonium are not readily available in the public domain. Researchers should develop a
comprehensive experimental plan that incorporates the general chemical waste disposal
procedures outlined above and is compliant with their institution's safety protocols. Always
consult with your institution's EHS office for guidance on specific experimental waste streams.

« To cite this document: BenchChem. [Safe Disposal of MRS2279 Diammonium: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676834#mrs2279-diammonium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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